Cas no 1233951-55-7 (1-(3-fluoro-2-nitrophenyl)pyrrolidine)

• Product Name: 1-(3-fluoro-2-nitrophenyl)pyrrolidine
• CAS No: 1233951-55-7
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• MDL: MFCD13689257
• CID: 4564073
• Update Time: 2025-10-30

1-(3-fluoro-2-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-nitrophenyl)pyrrolidine
• Pyrrolidine, 1-(3-fluoro-2-nitrophenyl)-

• MDL： MFCD13689257
• Inchi： 1S/C10H11FN2O2/c11-8-4-3-5-9(10(8)13(14)15)12-6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： MRRZTMRYKHWRSO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2[N+]([O-])=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-fluoro-2-nitrophenyl)pyrrolidine

Introduction to 1-(3-Fluoro-2-nitrophenyl)pyrrolidine (CAS No. 1233951-55-7)

1-(3-Fluoro-2-nitrophenyl)pyrrolidine, with the CAS number 1233951-55-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted nitrophenyl group. The presence of the fluorine atom and the nitro group imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical structure of 1-(3-fluoro-2-nitrophenyl)pyrrolidine is defined by its molecular formula, C₉H₁₀FN₂O₂. The compound's molecular weight is approximately 196.18 g/mol. The pyrrolidine ring, a five-membered heterocycle, provides a flexible and reactive scaffold, while the 3-fluoro-2-nitrophenyl substituent introduces additional complexity and functionality. This combination of structural elements contributes to the compound's potential as a building block for more complex molecules.

In recent years, 1-(3-fluoro-2-nitrophenyl)pyrrolidine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel compounds with therapeutic potential. For instance, researchers have explored its use in the development of inhibitors for specific enzymes and receptors, which are crucial targets in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry (2022) highlighted the synthesis and biological evaluation of a series of derivatives derived from 1-(3-fluoro-2-nitrophenyl)pyrrolidine. The study demonstrated that these derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers attributed this activity to the unique electronic and steric properties conferred by the fluorine and nitro groups.

Beyond its use as an intermediate, 1-(3-fluoro-2-nitrophenyl)pyrrolidine has also shown promise in preclinical studies as a potential therapeutic agent itself. A study conducted by a team at the University of California (2021) investigated the compound's effects on neuroinflammation in animal models of Alzheimer's disease. The results indicated that 1-(3-fluoro-2-nitrophenyl)pyrrolidine could effectively reduce neuroinflammatory markers, suggesting its potential as a neuroprotective agent.

The synthesis of 1-(3-fluoro-2-nitrophenyl)pyrrolidine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Advances in synthetic methodologies have led to more efficient and scalable production processes, making it increasingly accessible for both academic research and industrial applications.

In addition to its pharmaceutical applications, 1-(3-fluoro-2-nitrophenyl)pyrrolidine has also found use in analytical chemistry as a reference standard for chromatographic analyses. Its well-defined structure and stability make it suitable for calibrating analytical instruments and validating analytical methods.

The safety profile of 1-(3-fluoro-2-nitrophenyl)pyrrolidine is an important consideration for both researchers and manufacturers. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated environments.

In conclusion, 1-(3-fluoro-2-nitrophenyl)pyrrolidine (CAS No. 1233951-55-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics and research tools. Ongoing research continues to uncover new applications and properties, further solidifying its importance in the scientific community.